Cas no 401936-07-0 (2,4,5-trimethyl-1,3-benzothiazole)

2,4,5-trimethyl-1,3-benzothiazole structure

401936-07-0 structure

Product Name:2,4,5-trimethyl-1,3-benzothiazole

CAS No:401936-07-0

MF:C₁₀H₁₁NS

MW:177.266041040421

MDL:MFCD00643246

CID:328143

PubChem ID:45077052

Update Time:2025-04-19

2,4,5-trimethyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- 2,4,5-Trimethylbenzo[d]thiazole
- 2,4,5-Trimethyl-1,3-benzothiazole
- BENZOTHIAZOLE, 2,4,5-TRIMETHYL- (9CI)
- Benzothiazole,2,4,5-trimethyl-
- AKOS006271966
- 2,4,5-trimethylbenzothiazole
- EN300-748909
- 401936-07-0
- DTXSID50663245
- NS-01513
- BRA93607
- AC-27303
- MFCD00643246
- CS-0281848
- FT-0693080
- SCHEMBL12109863
- 2,4,5-trimethyl-1,3-benzothiazole
- MDL： MFCD00643246
- Inchi： 1S/C10H11NS/c1-6-4-5-9-10(7(6)2)11-8(3)12-9/h4-5H,1-3H3
- InChI Key： XUKYAGRJUUZOCZ-UHFFFAOYSA-N
- SMILES： S1C(C)=NC2=C1C=CC(C)=C2C

Computed Properties

Exact Mass: 177.06122053g/mol
Monoisotopic Mass: 177.06122053g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 41.1Å²

2,4,5-trimethyl-1,3-benzothiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM154834-1g	2,4,5-trimethylbenzo[d]thiazole	401936-07-0	95%	1g	$482	2021-06-09
TRC	B536830-2.5mg	2,4,5-trimethyl-1,3-benzothiazole	401936-07-0		2.5mg	$ 50.00	2022-06-07
TRC	B536830-5mg	2,4,5-trimethyl-1,3-benzothiazole	401936-07-0		5mg	$ 70.00	2022-06-07
TRC	B536830-25mg	2,4,5-trimethyl-1,3-benzothiazole	401936-07-0		25mg	$ 230.00	2022-06-07
Chemenu	CM154834-1g	2,4,5-trimethylbenzo[d]thiazole	401936-07-0	95%	1g	$***	2023-05-30
Alichem	A059003032-1g	2,4,5-Trimethylbenzo[d]thiazole	401936-07-0	95%	1g	$457.60	2023-09-02
OTAVAchemicals	6871767-50MG	2,4,5-trimethyl-1,3-benzothiazole	401936-07-0	95%	50MG	$152	2023-06-30
OTAVAchemicals	6871767-100MG	2,4,5-trimethyl-1,3-benzothiazole	401936-07-0	95%	100MG	$202	2023-06-30
OTAVAchemicals	6871767-250MG	2,4,5-trimethyl-1,3-benzothiazole	401936-07-0	95%	250MG	$284	2023-06-30
OTAVAchemicals	6871767-1000MG	2,4,5-trimethyl-1,3-benzothiazole	401936-07-0	95%	1g	$631	2023-06-30

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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

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